Cas no 2752941-70-9 ((3-Methoxy-bicyclo[1.1.1]pent-1-yl)-methyl-amine hydrochloride)

• Product Name: (3-Methoxy-bicyclo[1.1.1]pent-1-yl)-methyl-amine hydrochloride
• CAS No: 2752941-70-9
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD34184262
• CID: 5224004
• PubChem ID: 155892858
• Update Time: 2025-06-08

(3-Methoxy-bicyclo[1.1.1]pent-1-yl)-methyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-bicyclo[1.1.1]pent-1-yl)-methyl-amine hydrochloride
• 3-Methoxy-N-methyl-bicyclo[1.1.1]pentan-1-amine HCl
• PS-17649
• F71009
• 3-methoxy-N-methyl-bicyclo[1.1.1]pentan-1-amine;hydrochloride
• 3-Methoxy-N-methylbicyclo[1.1.1]pentan-1-amine hydrochloride
• 3-METHOXY-N-METHYL-BICYCLO[1.1.1]PENTAN-1-AMINE HYDROCHLORIDE
• 2752941-70-9

• MDL： MFCD34184262
• Inchi： 1S/C7H13NO.ClH/c1-8-6-3-7(4-6,5-6)9-2;/h8H,3-5H2,1-2H3;1H
• InChI Key： TXOUUSLWYHEKIR-UHFFFAOYSA-N
• SMILES： N(C12CC(OC)(C1)C2)C.Cl

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (3-Methoxy-bicyclo[1.1.1]pent-1-yl)-methyl-amine hydrochloride

Comprehensive Analysis of (3-Methoxy-bicyclo[1.1.1]pent-1-yl)-methyl-amine hydrochloride (CAS No. 2752941-70-9)

The compound (3-Methoxy-bicyclo[1.1.1]pent-1-yl)-methyl-amine hydrochloride (CAS No. 2752941-70-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This bicyclic amine derivative, characterized by its methoxy and methyl-amine functional groups, presents a fascinating case study for chemists and researchers exploring novel small molecules. Its bicyclo[1.1.1]pentane core, a strained hydrocarbon framework, has become a hotspot in drug discovery, particularly in the design of bioisosteres for tert-butyl or phenyl groups.

In the context of modern drug development, the demand for sp3-rich scaffolds has surged, as they often improve solubility and reduce metabolic liabilities compared to flat aromatic systems. The (3-Methoxy-bicyclo[1.1.1]pent-1-yl)-methyl-amine moiety fits this trend perfectly, offering a three-dimensional structure that could enhance binding selectivity in target proteins. Recent literature highlights its potential as a protegenic amine in CNS-targeting compounds, aligning with growing interest in neurological therapeutics. Researchers frequently search for "bicyclo[1.1.1]pentane derivatives in drug design" or "strained ring systems as bioisosteres", reflecting the compound's relevance to current medicinal chemistry paradigms.

Synthetic approaches to 2752941-70-9 typically involve [1.1.1]propellane as a key intermediate, followed by nucleophilic addition and subsequent functionalization. The hydrochloride salt form improves stability and handling characteristics, addressing common challenges with volatile amines. Analytical characterization often combines NMR (notably showing distinctive bridgehead proton signals) and HRMS, while the methoxy group's IR stretching frequencies provide additional structural confirmation. These aspects respond to frequent queries like "how to characterize bicyclo[1.1.1]pentane derivatives" in scientific forums.

Beyond pharmaceutical applications, this compound has sparked interest in materials science, particularly in the development of cross-linked polymers. The strain energy inherent in the bicyclo[1.1.1]pentane core (approximately 40 kcal/mol) may impart unique mechanical properties when incorporated into polymer backbones. Such investigations align with searches for "high-energy feedstock chemicals" and "strained hydrocarbons in material design", demonstrating the molecule's interdisciplinary appeal.

From a regulatory perspective, (3-Methoxy-bicyclo[1.1.1]pent-1-yl)-methyl-amine hydrochloride currently falls outside controlled substance lists, making it accessible for legitimate research. However, proper handling protocols should be observed due to its amine functionality. Stability studies suggest optimal storage at 2-8°C under inert atmosphere, addressing common concerns about "amine hydrochloride shelf life". The compound's LogP (estimated at 1.2-1.5) and pKa (predicted amine pKa ~9.5) make it particularly interesting for blood-brain barrier penetration studies, a frequent topic in ADME research.

The commercial availability of CAS 2752941-70-9 remains limited to specialized chemical suppliers, with pricing reflecting the challenging synthesis. This scarcity has led to searches for "bicyclo[1.1.1]pentane building block alternatives" or "cost-effective synthesis of strained amines". Recent patent literature suggests growing proprietary interest, particularly in applications involving G-protein coupled receptor (GPCR) modulators and kinase inhibitors, where the scaffold may offer improved pharmacodynamic profiles.

Future research directions likely include exploring the compound's metabolic stability and toxicological profile, key considerations in preclinical development. The methoxy group's potential as a metabolic soft spot warrants investigation, paralleling industry concerns about "methoxy group metabolism in drug candidates". Additionally, computational studies predicting its conformational behavior in protein binding pockets could provide valuable insights for structure-based drug design.

In summary, (3-Methoxy-bicyclo[1.1.1]pent-1-yl)-methyl-amine hydrochloride represents a compelling example of how strained hydrocarbon chemistry continues to enable innovations in life sciences. Its dual utility in pharmaceutical and materials applications, combined with intriguing physicochemical properties, ensures ongoing relevance to multiple research frontiers. As synthetic methodologies advance and biological data accumulates, this compound may well emerge as a privileged scaffold in next-generation therapeutic agents.